Cas no 27593-19-7 (1-Octyn-3-one)

1-Octyn-3-one structure

Product Name:1-Octyn-3-one

CAS No:27593-19-7

Molecular Formula:C₈H₁₂O

Molecular Weight:124.18028

CID:1432256

PubChem ID:11126249

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1-Octyn-3-one Properties

Names and Identifiers

- 1-Octyn-3-one
- oct-1-yn-3-one
- 27593-19-7
- DTXSID80456046
- SCHEMBL996889
- OIWBNCGEFFHTNG-UHFFFAOYSA-N
- +Expand
- InChIKey： OIWBNCGEFFHTNG-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H12O/c1-3-5-6-7-8(9)4-2/h2H,3,5-7H2,1H3
- SMILES： CCCCCC(=O)C#C

Computed Properties

Exact Mass: 124.08886
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 4
Monoisotopic Mass: 124.088815002g/mol
Heavy Atom Count: 9
Complexity: 127
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

1-Octyn-3-one Related Literature

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2. Microfluidic integration of substantially round glass capillaries for lateral patch clamping on chip

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5. Structural and chemical interplay between nano-active and encapsulation materials in a core–shell SnO2@MXene lithium ion anode system†

Peiran Wang,Yuantao Yan,Chi Cheng,Weimin Zhang,Dengke Zhou,Linsen Li,Xiaowei Yang,Xiao-Zhen Liao,Zi-Feng Ma,Yu-Shi He CrystEngComm, 2021,23, 368-377
6. Catalytic asymmetric synthesis of 5-membered alicyclic α-quaternary β-amino acids via [3 + 2]-photocycloaddition of α-substituted acrylates†

Yuto Kimura,Daisuke Uraguchi,Takashi Ooi Org. Biomol. Chem., 2021,19, 1744-1747
7. Simultaneous determination of Ca, P, Mg, K and Na in biodiesel by axial view inductively coupled plasma optical emission spectrometry with internal standardization after multivariate optimization

Eder J. dos Santos,Amanda B. Herrmann,Eduardo S. Chaves,Wellington W. D. Vechiatto,Adrielle C. Schoemberger,Vera L. A. Frescura,Adilson J. Curtius J. Anal. At. Spectrom., 2007,22, 1300-1303
8. Carbolithiation of meso-aryl-substituted 5,15-diazaporphyrin selectively provides 3-alkylated diazachlorins†

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9. Isolation and structural elucidation of a new pentaflavonoid from Ochna calodendron

Bernard Blaise Messanga,Samuel Fon Kimbu,Beibam Luc Sondengam,Bernard Bodo New J. Chem., 2001,25, 1098-1100
10. Intracellular cleavable poly(2-dimethylaminoethyl methacrylate) functionalized mesoporous silica nanoparticles for efficient siRNA delivery in vitro and in vivo†

Daoshu Lin,Qiang Cheng,Qian Jiang,Yuanyu Huang,Zheng Yang,Shangcong Han,Yuning Zhao,Shutao Guo,Zicai Liang,Anjie Dong Nanoscale, 2013,5, 4291-4301

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